Cas no 20662-52-6 (4,4-Bis(4-fluorophenyl)butanoic acid)

• Product Name: 4,4-Bis(4-fluorophenyl)butanoic acid
• CAS No: 20662-52-6
• MF: C₁₆H₁₄F₂O₂
• MW: 276.277971744537
• MDL: MFCD00128072
• CID: 51604
• PubChem ID: 88637
• Update Time: 2025-04-18

4,4-Bis(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-Bis(4-fluorophenyl)butanoic acid
• 4,4,-BIS(4-FLUOROPHENYL)BUTYRIC ACID
• Einecs 243-949-8
• Butyricacid, 4,4-bis(p-fluorophenyl)- (8CI)
• 4,4-Bis(p-fluorophenyl)butyric acid
• FG 5679
• 4,4-Bis(4-fluorophenyl)butyric acid
• UNII-N1K3Z46J7A
• AKOS015889887
• N1K3Z46J7A
• NSC762780
• 4, 4-bis(4-fluorophenyl)butanoic acid
• C16H14F2O2
• SCHEMBL67228
• DTXSID70174702
• Benzenebutanoic acid, 4-fluoro-gamma-(4-fluorophenyl)-
• CZNWJIAAVVXYFS-UHFFFAOYSA-N
• BUTYRIC ACID, 4,4-BIS(P-FLUOROPHENYL)-
• NSC-762780
• CS-0360210
• Q27284389
• 20662-52-6
• NS00051453
• 4,4-Bis(4-fluorophenyl)butanoicacid
• 4-bis-(4-fluorophenyl)butyric acid
• A814789
• D84220
• 4,4-bis-(4-fluorophenyl)butyric acid
• BENZENEBUTANOIC ACID, 4-FLUORO-.GAMMA.-(4-FLUOROPHENYL)-
• BS-15811
• 4,4-Bis(4-fluorophenyl)butyricacid
• FT-0645032

• MDL： MFCD00128072
• Inchi： 1S/C16H14F2O2/c17-13-5-1-11(2-6-13)15(9-10-16(19)20)12-3-7-14(18)8-4-12/h1-8,15H,9-10H2,(H,19,20)
• InChI Key： CZNWJIAAVVXYFS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)CCC(=O)O

Computed Properties

• Exact Mass: 276.09600
• Monoisotopic Mass: 276.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.243
• Melting Point: No data available
• Boiling Point: 379.6°Cat760mmHg
• Flash Point: 183.4°C
• PSA: 37.30000
• LogP: 3.96150
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,4-Bis(4-fluorophenyl)butanoic acid Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H315 (100%) H318 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H318 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)